Cas no 1396884-87-9 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide
• CAS No: 1396884-87-9
• MF: C₁₇H₁₈ClNO₅S
• MW: 383.846522808075
• CID: 6140744
• PubChem ID: 71781923
• Update Time: 2025-07-19

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide
• 1396884-87-9
• F5857-3240
• VU0525136-1
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-chloro-2-methylbenzenesulfonamide
• AKOS024523977
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-chloro-2-methylbenzene-1-sulfonamide
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-chloro-2-methylbenzenesulfonamide

• Inchi： 1S/C17H18ClNO5S/c1-11-13(18)4-3-5-16(11)25(21,22)19-9-17(2,20)12-6-7-14-15(8-12)24-10-23-14/h3-8,19-20H,9-10H2,1-2H3
• InChI Key： KUMPKVYXFBPLDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCC(C)(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 383.0594215g/mol
• Monoisotopic Mass: 383.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide (CAS No. 1396884-87-9)

In the realm of specialized organic compounds, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-chloro-2-methylbenzene-1-sulfonamide (CAS No. 1396884-87-9) stands out due to its unique structural features and potential applications. This compound, characterized by its benzodioxole and sulfonamide moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture combines a hydroxypropyl linker with a chloro-methylbenzene sulfonamide group, offering versatility in synthetic pathways and functional modifications.

The growing interest in sulfonamide derivatives like this compound is driven by their bioactivity and adaptability in drug design. Researchers are particularly intrigued by its potential as a enzyme inhibitor or receptor modulator, aligning with current trends in targeted therapy development. The presence of the 1,3-benzodioxole ring, a common pharmacophore, further enhances its relevance in neurological and metabolic disorder studies—topics frequently searched in academic and AI-driven databases.

From a synthetic chemistry perspective, the chloro and methyl substituents on the benzene ring provide strategic sites for further functionalization, making CAS No. 1396884-87-9 a valuable intermediate. Recent publications highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in medicinal chemistry forums. Environmental scientists also explore its degradation pathways, addressing concerns about persistent organic pollutants—a keyword with high search volume in sustainability contexts.

Analytical challenges associated with this compound, such as HPLC purification and spectroscopic characterization, are frequently discussed in technical communities. Advanced techniques like LC-MS and NMR are essential for quality control, reflecting the compound's complexity. Notably, its logP value and hydrogen bonding capacity make it a case study for computational chemists developing QSAR models—another trending search term in AI-assisted drug discovery.

In industrial applications, the demand for high-purity sulfonamides like CAS No. 1396884-87-9 continues to rise, particularly in custom synthesis services. Patent analyses reveal its inclusion in novel crop protection formulations, tapping into the agrochemical sector's focus on sustainable pest control. This aligns with Google Trends data showing increased searches for "green chemistry" and "low-residue agrochemicals".

Regulatory aspects of this compound are equally critical. While not classified as hazardous, proper handling protocols for its hydroxypropyl and sulfonamide components are emphasized in safety datasheets. The scientific community actively debates its ecotoxicological profile, a subject generating substantial literature and online queries about "benign by design" principles.

Future research directions may explore its chiral resolution potential, given the hydroxypropyl group's stereocenter—a niche yet growing area in asymmetric synthesis. Collaborations between academia and industry could unlock its utility in bioconjugation or prodrug development, addressing frequent search queries about "targeted drug delivery systems".